A Technical Guide to the Future Circular Collider (FCC-hh): A New Frontier in High-Energy Physics and its Applications for Medical Research and Development
A Technical Guide to the Future Circular Collider (FCC-hh): A New Frontier in High-Energy Physics and its Applications for Medical Research and Development
Introduction
This technical guide provides a comprehensive overview of the Future Circular Collider (FCC), with a specific focus on its proton-proton collider aspect, the FCC-hh. While not officially named the "Super Proton-Proton Collider," the FCC-hh represents the next generation of particle accelerators, poised to succeed the Large Hadron Collider (LHC). This document is intended for researchers, scientists, and professionals in drug development, detailing the technical specifications of the FCC-hh and exploring its potential applications in the medical field. The technologies developed for high-energy physics have historically driven significant advancements in medical diagnostics, therapy, and imaging, and the FCC is expected to continue this legacy.[1][2][3]
Core Project: The Future Circular Collider (FCC)
The Future Circular Collider is a proposed next-generation particle accelerator complex to be built at CERN.[4][5] The project envisions a new ~91-kilometer circumference tunnel that would house different types of colliders in stages.[6][7] The ultimate goal is the FCC-hh, a hadron collider designed to achieve a center-of-mass collision energy of 100 TeV, a significant leap from the 14 TeV of the LHC.[4][8] This leap in energy will allow physicists to probe new realms of physics, study the Higgs boson in unprecedented detail, and search for new particles that could explain mysteries such as dark matter.[4][9]
The FCC program is planned in two main stages:
-
FCC-ee: An electron-positron collider that would serve as a "Higgs factory," producing millions of Higgs bosons for precise measurement.[6][10]
-
FCC-hh: A proton-proton and heavy-ion collider that would reuse the FCC-ee tunnel and infrastructure to reach unprecedented energy levels.[7][11]
Technical Specifications of the FCC-hh
The design of the FCC-hh is based on extending the technologies developed for the LHC and its high-luminosity upgrade (HL-LHC).[8][11][12] The key parameters of the FCC-hh are summarized in the table below, with a comparison to the LHC for context.
| Parameter | Large Hadron Collider (LHC) | Future Circular Collider (FCC-hh) |
| Circumference | 27 km | ~90.7 km[7] |
| Center-of-Mass Energy (p-p) | 14 TeV | 100 TeV[8][9] |
| Peak Luminosity | 2 x 10^34 cm^-2 s^-1 | >5 x 10^34 cm^-2 s^-1 |
| Injection Energy | 450 GeV | 3.3 TeV[9] |
| Dipole Magnet Field Strength | 8.3 T | 16 T[4] |
| Number of Bunches | 2808 | ~9450[13] |
| Bunch Spacing | 25 ns | 25 ns[13] |
| Beam Current | 0.58 A | 0.5 A[13] |
| Stored Energy per Beam | 362 MJ | 16.7 GJ[4] |
Relevance to Drug Development and Medical Research
While the primary mission of the FCC-hh is fundamental physics research, the technological advancements required for its construction and operation have significant potential to translate into medical applications.[3] Particle accelerator technologies have historically been pivotal in healthcare, from cancer therapy to medical imaging.[14][15]
Production of Novel Radioisotopes for Theranostics
High-energy proton beams can be used to produce a wide range of radioisotopes, some of which are not accessible with lower-energy cyclotrons typically found in hospitals.[16] Facilities at CERN, such as MEDICIS (Medical Isotopes Collected from ISOLDE), are already dedicated to producing unconventional radioisotopes for medical research, with a focus on precision medicine and theranostics.[1][17] The high-energy and high-intensity proton beams available from the FCC injector chain could significantly expand the variety and quantity of novel isotopes for targeted radionuclide therapy and advanced diagnostic imaging.[3]
-
Target Preparation: A bismuth-209 target is prepared and mounted in a target station.
-
Proton Beam Irradiation: The target is irradiated with a high-energy proton beam from the accelerator's injector chain. The specific energy would be selected to maximize the production cross-section of Astatine-211.
-
Target Processing: Post-irradiation, the target is remotely transferred to a hot cell for chemical processing.
-
Isotope Separation: Astatine-211 is separated from the bismuth target and other byproducts using chemical extraction techniques.
-
Radiolabeling: The purified Astatine-211 is chelated and conjugated to a monoclonal antibody or peptide that specifically targets a tumor antigen.
-
Quality Control: The final radiopharmaceutical is subjected to rigorous quality control to ensure purity, stability, and specific activity.
-
Preclinical Evaluation: The therapeutic efficacy and dosimetry of the Astatine-211 labeled drug are evaluated in preclinical cancer models.
Advancements in Particle Therapy
Particle therapy, particularly with protons and heavy ions, offers a more precise way to target tumors while minimizing damage to surrounding healthy tissue.[18] The research and development for the FCC-hh will drive innovations in accelerator technology, such as high-gradient radiofrequency cavities and high-field superconducting magnets, which could lead to more compact and cost-effective accelerators for medical use.[19][20] This could make advanced cancer therapies like carbon-ion therapy more widely accessible.
Development of Next-Generation Medical Imaging Detectors
The detectors required for the FCC experiments will need to be more advanced than any currently in existence, capable of handling immense amounts of data with high spatial and temporal resolution. This drives innovation in detector technology, which has a history of being adapted for medical imaging.[21] For example, the Medipix family of detectors, developed at CERN, has enabled high-resolution, color X-ray imaging.[1][22] Future detector technologies developed for the FCC could lead to new paradigms in medical imaging, such as photon-counting CT, which could offer higher resolution and better material differentiation at lower radiation doses.
Visualizations
Logical Workflow: CERN Accelerator Complex to FCC-hh
Caption: The CERN accelerator complex injection chain for the FCC-hh.
Signaling Pathway: From Proton Beam to Therapeutic Application
Caption: Workflow for producing a targeted radiopharmaceutical.
Experimental Workflow: Medical Detector Development
Caption: From high-energy physics R&D to clinical imaging detectors.
References
- 1. Healthcare | Knowledge Transfer [kt.cern]
- 2. lettersinhighenergyphysics.com [lettersinhighenergyphysics.com]
- 3. Medical Applications at CERN and the ENLIGHT Network - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Future Circular Collider - Wikipedia [en.wikipedia.org]
- 5. Future Circular Collider (FCC) - Istituto Nazionale di Fisica Nucleare [infn.it]
- 6. CERN releases report on the feasibility of a possible Future Circular Collider | CERN [home.cern]
- 7. The Future Circular Collider | CERN [home.cern]
- 8. researchgate.net [researchgate.net]
- 9. arxiv.org [arxiv.org]
- 10. FCC CDR [fcc-cdr.web.cern.ch]
- 11. research.monash.edu [research.monash.edu]
- 12. FCC-hh: The Hadron Collider: Future Circular Collider Conceptual Design Report Volume 3 [infoscience.epfl.ch]
- 13. meow.elettra.eu [meow.elettra.eu]
- 14. Fermilab | Science | Particle Physics | Benefits of Particle Physics | Medicine [fnal.gov]
- 15. Particle accelerator - Wikipedia [en.wikipedia.org]
- 16. What Are Particle Accelerators, and How Do They Support Cancer Treatment? [mayomagazine.mayoclinic.org]
- 17. CERN accelerates medical applications | CERN [home.cern]
- 18. Applications of Particle Accelerators [arxiv.org]
- 19. aitanatop.ific.uv.es [aitanatop.ific.uv.es]
- 20. m.youtube.com [m.youtube.com]
- 21. From particle physics to medicine – CERN70 [cern70.cern]
- 22. General Medical Applications | Knowledge Transfer [knowledgetransfer.web.cern.ch]
